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Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties of
(1-Methylbutyl)cyclopentane. It includes a compilation of critically evaluated and calculated
thermophysical and thermochemical data presented in structured tables for ease of reference.
Detailed experimental protocols for determining key thermodynamic parameters such as
enthalpy of combustion, heat capacity, and vapor pressure are outlined. Furthermore, this
guide features visualizations of the experimental workflows using the DOT language to facilitate
a deeper understanding of the methodologies involved. This document is intended to serve as
a valuable resource for researchers, scientists, and professionals in drug development and
related fields who require accurate thermodynamic data for this compound.

Introduction

(1-Methylbutyl)cyclopentane (C10H20, CAS: 4737-43-3) is a saturated hydrocarbon
belonging to the class of alkylcyclopentanes.[1][2] A thorough understanding of its
thermodynamic properties is crucial for various applications, including chemical process
design, combustion modeling, and as a reference compound in thermochemical studies. This
guide synthesizes available data on its thermodynamic characteristics and provides detailed
methodologies for their experimental determination.
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Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of (1-
Methylbutyl)cyclopentane. The data is sourced from the NIST Web Thermo Tables (WTT) for
critically evaluated experimental data and Cheméo for calculated values using established

methods like the Joback method.[3][4][5]

Table 1: General and Critical Properties[2][3][5]

Property Value Unit Source
Molecular Formula C10H20 [2]
Molecular Weight 140.27 g/mol [2][5]
CAS Registry Number  4737-43-3 [2][5]
Normal Boiling Point
, 449.60 + 0.50 K [5]
(Tboil)
Normal Melting Point
198.36 K Joback Method[5]
(Tfus)
Critical Temperature
636.76 K Joback Method[5]
(Te)
Critical Pressure (Pc) 2525.19 kPa Joback Method|[5]
Critical Volume (Vc) 0.530 m3/kmol Joback Method[5]

Table 2: Enthalpy and Gibbs Free Energy[3][5]
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Property Value Unit Source

Enthalpy of Formation
at standard conditions  -194.53 kJ/mol Joback Method][3][5]
(gas, AfH°gas)

Enthalpy of
Vaporization at

- 37.72 kJ/mol Joback Method[3][5]
standard conditions

(AvapH®)

Enthalpy of Fusion at
standard conditions 12.07 kJ/mol Joback Method[3][5]
(AfusH®)

Standard Gibbs Free
Energy of Formation 67.43 kJ/mol Joback Method][3][5]
(AfG®)

Table 3: Temperature-Dependent Properties[4][5]

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.intertek.com/petroleum/vapor-pressure/
https://www.grabner-instruments.com/-/media/ametekgrabnerinstruments/files/pdfs/true-vapor-pressure-measurement.pdf?la=en&revision=be1d6e83-1b33-4db4-abba-df3763a655ca
https://www.intertek.com/petroleum/vapor-pressure/
https://www.grabner-instruments.com/-/media/ametekgrabnerinstruments/files/pdfs/true-vapor-pressure-measurement.pdf?la=en&revision=be1d6e83-1b33-4db4-abba-df3763a655ca
https://www.intertek.com/petroleum/vapor-pressure/
https://www.grabner-instruments.com/-/media/ametekgrabnerinstruments/files/pdfs/true-vapor-pressure-measurement.pdf?la=en&revision=be1d6e83-1b33-4db4-abba-df3763a655ca
https://www.intertek.com/petroleum/vapor-pressure/
https://www.grabner-instruments.com/-/media/ametekgrabnerinstruments/files/pdfs/true-vapor-pressure-measurement.pdf?la=en&revision=be1d6e83-1b33-4db4-abba-df3763a655ca
https://apps.dtic.mil/sti/tr/pdf/AD0437285.pdf
https://www.grabner-instruments.com/-/media/ametekgrabnerinstruments/files/pdfs/true-vapor-pressure-measurement.pdf?la=en&revision=be1d6e83-1b33-4db4-abba-df3763a655ca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Temperature .
Property Value Unit Source
(K)
Ideal Gas Heat
Capacity 200 - 1000 See NISTWTT J/mol-K NIST WTTI[4]
(Cp.gas)
Joback
443.04 300.21 J/mol-K
Method[5]
Joback
475.33 319.15 J/mol-K
Method[5]
Joback
507.61 337.17 J/mol-K
Method[5]
Joback
539.90 354.30 J/mol-K
Method[5]
Joback
572.19 370.57 J/mol-K
Method[5]
Joback
604.47 386.01 J/mol-K
Method[5]
Joback
636.76 400.64 J/mol-K
Method[5]
Liquid Density
200 - 656 See NISTWTT kg/m 3 NIST WTTI[4]
(pl)
Vapor Pressure
363 - 450 See NISTWTT kPa NIST WTTI[4]
(Pvap)
Dynamic
Viscosity (n, 270 - 650 See NISTWTT Pa-s NIST WTTI[4]
liquid)
Thermal
Conductivity (A, 200 - 590 See NISTWTT Wim-K NIST WTTI[4]
liquid)
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Experimental Protocols

The determination of the thermodynamic properties of (1-Methylbutyl)cyclopentane relies on
a suite of well-established experimental techniques. The following sections detail the
methodologies for key measurements.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter, a constant-
volume device.[6][7]

Principle: A known mass of the substance is completely combusted in a high-pressure oxygen
environment within a sealed container (the "bomb"). The heat released by the combustion is
absorbed by a surrounding water bath of known mass, and the temperature change of the
water is measured.[8]

Apparatus:

e Oxygen bomb calorimeter

e Crucible

e Ignition wire

e High-pressure oxygen source

e Thermometer with high resolution
o Stirrer

o Balance (analytical)

Procedure:

o Sample Preparation: A precisely weighed sample of (1-Methylbutyl)cyclopentane (typically
0.5-1.0 g) is placed in the crucible.
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e Bomb Assembly: The crucible is placed inside the bomb. An ignition wire of known length
and mass is connected to the electrodes, with a portion of the wire in contact with the
sample.

o Pressurization: The bomb is sealed and purged of air, then filled with pure oxygen to a
pressure of approximately 30 atm.

o Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
bucket. The system is allowed to reach thermal equilibrium.

« Ignition and Data Collection: The initial temperature of the water is recorded. The sample is
then ignited by passing an electric current through the ignition wire. The temperature of the
water is recorded at regular intervals until it reaches a maximum and then begins to cool.

o Corrections and Calculation: The gross heat of combustion is calculated from the
temperature rise and the heat capacity of the calorimeter (determined by calibrating with a
standard substance like benzoic acid). Corrections are applied for the heat of formation of
nitric acid from residual nitrogen in the bomb and sulfuric acid if sulfur is present, as well as
for the heat of combustion of the ignition wire. The standard enthalpy of combustion is then
calculated from the corrected heat of combustion.[9]

Determination of Heat Capacity via Adiabatic
Calorimetry

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids and
solids as a function of temperature.[7][10]

Principle: A known quantity of heat is supplied to the sample in a thermally isolated
environment (adiabatically), and the resulting temperature increase is measured.[10]

Apparatus:
» Adiabatic calorimeter with a sample vessel
o Adiabatic shield/jacket

» Heater for the sample vessel
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e Platinum resistance thermometer
» Data acquisition system
Procedure:

o Sample Loading: A known mass of (1-Methylbutyl)cyclopentane is sealed in the sample
vessel.

o Calorimeter Assembly: The sample vessel is placed inside the adiabatic shield. The system
is evacuated to minimize heat exchange by convection.

o Thermal Equilibration: The system is cooled to the starting temperature of the measurement
range and allowed to reach thermal equilibrium.

o Heating and Measurement: A precisely measured amount of electrical energy is supplied to
the heater in the sample vessel, causing a small, incremental increase in temperature
(typically 1-5 K). During this heating period, the temperature of the adiabatic shield is
controlled to match the temperature of the sample vessel, minimizing heat loss.

o Data Acquisition: The temperature of the sample is recorded before and after the heating
period, once thermal equilibrium is re-established.

o Calculation: The heat capacity of the sample is calculated from the amount of heat supplied
and the measured temperature rise, after correcting for the heat capacity of the sample
vessel (determined in a separate experiment). This process is repeated over the desired
temperature range to obtain the heat capacity as a function of temperature.

Determination of Vapor Pressure

Several methods can be employed to measure the vapor pressure of a liquid as a function of
temperature. A common and accurate technique is the static method.

Principle: The liquid is placed in a closed, evacuated container, and the pressure of the vapor in
equilibrium with the liquid is measured at a constant, known temperature.

Apparatus:
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Thermostatted bath

Sample cell connected to a pressure transducer

Vacuum pump

Temperature sensor
Procedure:

o Sample Degassing: The sample of (1-Methylbutyl)cyclopentane is placed in the sample
cell and thoroughly degassed to remove any dissolved air. This is typically achieved by
several freeze-pump-thaw cycles.

o Measurement: The sample cell is placed in the thermostatted bath and allowed to reach
thermal equilibrium at the desired temperature.

e Pressure Reading: The pressure of the vapor in the headspace above the liquid is measured
using the pressure transducer.

o Temperature Variation: The temperature of the bath is changed, and the measurement is
repeated at different temperatures to obtain the vapor pressure curve.

Visualizations

The following diagrams illustrate the experimental workflows for the determination of key
thermodynamic properties of (1-Methylbutyl)cyclopentane.
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Caption: Workflow for Enthalpy of Combustion Determination.
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Caption: Workflow for Heat Capacity Determination.
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Caption: Workflow for Vapor Pressure Determination.
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Conclusion

This technical guide has presented a consolidated set of thermodynamic data for (1-
Methylbutyl)cyclopentane, drawing from both experimental and calculated sources. The
detailed experimental protocols for key thermodynamic measurements—enthalpy of
combustion, heat capacity, and vapor pressure—provide a practical framework for researchers.
The inclusion of workflow diagrams offers a clear visual representation of these complex
procedures. The information compiled herein is intended to support and facilitate further
research and application involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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